N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide

• IUPAC Name: N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(6-oxo-1H-pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C16H17ClN4O3S/c17-12-9-11(1-2-13(12)21-5-7-24-8-6-21)19-15(23)10-25-16-18-4-3-14(22)20-16/h1-4,9H,5-8,10H2,(H,19,23)(H,18,20,22)
• InChI Key: QUYCXDXQZMMNLN-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=C(C=C(C=C2)NC(=O)CSC3=NC=CC(=O)N3)Cl
• Molecular Formula: C16H17ClN4O3S
• Molecular Weight: 380.8 g/mol

Description

Synthesis Analysis

The synthesis of biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides, including derivatives similar to the compound , involves several key steps. These steps include condensation reactions and the use of specific reagents to achieve the desired product. For instance, Kanagarajan, Thanusu, and Gopalakrishnan (2010) have synthesized and evaluated an array of such compounds for their antibacterial and antifungal activities, highlighting the methodological approach to creating these molecules (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).

Molecular Structure Analysis

The structural analysis of compounds similar to N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide can be conducted using spectroscopic techniques such as NMR, FT-IR, and MS. These methods provide detailed information about the molecular framework and help in confirming the identity of the synthesized compounds. The study by Kanagarajan, Thanusu, and Gopalakrishnan (2010) on novel 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides offers insight into these analytical techniques (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).

Chemical Reactions and Properties

The chemical reactivity and properties of N-(3-chloro-4-morpholin-4-ylphenyl)-2-[(4-oxo-1,4-dihydropyrimidin-2-yl)thio]acetamide and related compounds are influenced by their functional groups. These molecules can participate in various chemical reactions, such as nucleophilic substitutions, due to the presence of active sites in their structure. The work by Dyachenko et al. (2012) on transamination reactions involving morpholine provides a glimpse into the types of chemical transformations that can be expected (Dyachenko, Chernega, & Dyachenko, 2012).